Cas no 2138147-74-5 (1H-Pyrazole-5-carboxylic acid, 4-amino-1-cyclopropyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 4-amino-1-cyclopropyl-3-(trifluoromethyl)-
• CAS No: 2138147-74-5
• MF: C₈H₈F₃N₃O₂
• MW: 235.16323184967
• CID: 5268789
• Update Time: 2025-08-02

1H-Pyrazole-5-carboxylic acid, 4-amino-1-cyclopropyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 4-amino-1-cyclopropyl-3-(trifluoromethyl)-

• Inchi： 1S/C8H8F3N3O2/c9-8(10,11)6-4(12)5(7(15)16)14(13-6)3-1-2-3/h3H,1-2,12H2,(H,15,16)
• InChI Key： DRBRGIFMPQEPRM-UHFFFAOYSA-N
• SMILES： N1(C2CC2)C(C(O)=O)=C(N)C(C(F)(F)F)=N1

Additional information on 1H-Pyrazole-5-carboxylic acid, 4-amino-1-cyclopropyl-3-(trifluoromethyl)-

Comprehensive Guide to 1H-Pyrazole-5-carboxylic acid, 4-amino-1-cyclopropyl-3-(trifluoromethyl)- (CAS No. 2138147-74-5)

1H-Pyrazole-5-carboxylic acid, 4-amino-1-cyclopropyl-3-(trifluoromethyl)- (CAS No. 2138147-74-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, known for its versatile applications in drug discovery and material science. With its unique structural features, including a cyclopropyl group and a trifluoromethyl substituent, it serves as a valuable intermediate in the synthesis of bioactive molecules.

The growing interest in 4-amino-1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid is driven by its potential in medicinal chemistry. Researchers are exploring its role in developing novel kinase inhibitors and antimicrobial agents, addressing critical challenges in modern healthcare. The compound's trifluoromethyl group enhances its metabolic stability, making it a promising candidate for drug design. Additionally, its amino functionality allows for further derivatization, expanding its utility in synthetic chemistry.

In agrochemical applications, 1H-Pyrazole-5-carboxylic acid derivatives are being investigated for their efficacy as herbicides and pesticides. The trifluoromethyl group is particularly noteworthy for its ability to improve the bioavailability and environmental stability of agrochemicals. This aligns with the increasing demand for sustainable and high-performance crop protection solutions, a hot topic in the agricultural sector.

From a synthetic perspective, the preparation of CAS 2138147-74-5 involves multi-step organic transformations, often starting from readily available pyrazole precursors. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to optimize the yield and purity of this compound. These innovations are part of a broader trend toward greener and more efficient chemical processes.

The market for 4-amino-1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid is expanding, driven by its applications in pharmaceuticals and agrochemicals. Key players in the fine chemical industry are investing in scalable production methods to meet the rising demand. Researchers are also exploring its potential in material science, particularly in the development of functional polymers and coatings.

For those seeking high-quality 1H-Pyrazole-5-carboxylic acid derivatives, it is essential to source the compound from reputable suppliers who adhere to strict quality control standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to verify the purity and identity of this compound. Proper storage conditions, including protection from moisture and light, are critical to maintaining its stability.

In summary, 1H-Pyrazole-5-carboxylic acid, 4-amino-1-cyclopropyl-3-(trifluoromethyl)- (CAS No. 2138147-74-5) is a compound of significant scientific and industrial interest. Its unique structural features and broad applicability make it a valuable asset in drug discovery, agrochemical development, and material science. As research continues to uncover new uses for this molecule, its importance in the chemical industry is expected to grow.